Cas no 2105774-92-1 (methyl 5-carbamimidoylthiophene-2-carboxylate)

• Product Name: methyl 5-carbamimidoylthiophene-2-carboxylate
• CAS No: 2105774-92-1
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 6350330
• PubChem ID: 163362736
• Update Time: 2025-10-29

methyl 5-carbamimidoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-carbamimidoylthiophene-2-carboxylate
• 2105774-92-1
• EN300-1785634

• Inchi： 1S/C7H8N2O2S/c1-11-7(10)5-3-2-4(12-5)6(8)9/h2-3H,1H3,(H3,8,9)
• InChI Key： UHFAIASBSWCVAR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C(=N)N

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on methyl 5-carbamimidoylthiophene-2-carboxylate

Methyl 5-Carbamimidoylthiophene-2-Carboxylate (CAS No. 2105774-92-1): A Comprehensive Overview

Methyl 5-carbamimidoylthiophene-2-carboxylate (CAS No. 2105774-92-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a thiophene backbone with carbamimidoyl and methyl carboxylate functional groups, exhibits unique properties that make it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its structural versatility.

One of the key reasons methyl 5-carbamimidoylthiophene-2-carboxylate is trending in scientific discussions is its role in medicinal chemistry. The compound’s thiophene-carboxylate scaffold is frequently explored for designing enzyme inhibitors and receptor modulators. Recent studies highlight its relevance in developing treatments for metabolic disorders and inflammatory diseases, aligning with the growing demand for small-molecule therapeutics. Additionally, its carbamimidoyl group offers opportunities for further derivatization, making it a hotspot for combinatorial chemistry.

From a synthetic perspective, CAS 2105774-92-1 is often utilized in heterocyclic chemistry due to its stability and reactivity. The methyl ester moiety allows for straightforward hydrolysis or transesterification, enabling the creation of diverse analogs. This adaptability is crucial for optimizing drug candidates, especially in structure-activity relationship (SAR) studies. Laboratories frequently search for high-purity methyl 5-carbamimidoylthiophene-2-carboxylate to ensure reproducible results in catalysis and bioconjugation experiments.

The compound’s relevance extends to material science, where its conjugated thiophene system contributes to electronic properties. With the rise of organic electronics, researchers are investigating its derivatives for use in semiconductors and sensors. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance, a topic frequently queried in academic databases and patent filings.

Market trends indicate increasing procurement of methyl 5-carbamimidoylthiophene-2-carboxylate by contract research organizations (CROs) and pharmaceutical companies. Suppliers emphasize CAS 2105774-92-1’s role in accelerating high-throughput screening and lead optimization. Quality benchmarks, such as HPLC purity ≥98%, are critical for buyers, reflecting the compound’s niche yet expanding demand.

In summary, methyl 5-carbamimidoylthiophene-2-carboxylate (CAS No. 2105774-92-1) bridges gaps between drug design, catalysis, and functional materials. Its multifaceted applications and synthetic flexibility position it as a compound of enduring interest, driving both academic inquiry and industrial innovation.